Cas no 2256742-47-7 (5-bromo-2-(3-(methyl-d3)-1H-pyrazol-1-yl-4,5-d2)pyridine-3,4,6-d3)

5-bromo-2-(3-(methyl-d3)-1H-pyrazol-1-yl-4,5-d2)pyridine-3,4,6-d3 structure
2256742-47-7 structure
Product Name:5-bromo-2-(3-(methyl-d3)-1H-pyrazol-1-yl-4,5-d2)pyridine-3,4,6-d3
CAS No:2256742-47-7
MF:C9H8BrN3
MW:246.133213996887
CID:6828216
PubChem ID:172404470
Update Time:2025-03-02

5-bromo-2-(3-(methyl-d3)-1H-pyrazol-1-yl-4,5-d2)pyridine-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 2256742-47-7
    • CS-27453
    • 5-bromo-2-(3-(methyl-d3)-1H-pyrazol-1-yl-4,5-d2)pyridine-3,4,6-d3
    • Inchi: 1S/C9H8BrN3/c1-7-4-5-13(12-7)9-3-2-8(10)6-11-9/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
    • InChI Key: DMROWLPQAHNHGB-JGUCLWPXSA-N
    • SMILES: BrC1=C([2H])N=C(C([2H])=C1[2H])N1C([2H])=C([2H])C(C([2H])([2H])[2H])=N1

Computed Properties

  • Exact Mass: 245.04037Da
  • Monoisotopic Mass: 245.04037Da
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų
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